
Technical Guide: Thermodynamic and
Physicochemical Properties of Monoethyl

Malonate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Monoethyl malonate

Cat. No.: B032080 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a technical overview of the available physicochemical data for

monoethyl malonate (CAS: 1071-46-1). It also addresses the current scarcity of its

experimental thermodynamic data and offers information on a structurally related compound,

diethyl malonate, for comparative purposes. Furthermore, a general experimental protocol for

determining the enthalpy of combustion for liquid esters is detailed.

Data on Monoethyl Malonate
A thorough review of established chemical databases reveals a lack of publicly available

experimental thermodynamic data for monoethyl malonate, such as standard enthalpy of

formation, standard molar entropy, and heat capacity. However, key physicochemical properties

have been documented and are summarized below.

Physicochemical Properties of Monoethyl Malonate
The following table consolidates the available physical and chemical properties of monoethyl
malonate, a vital intermediate in various organic syntheses.[1]
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Property Value Source(s)

Molecular Formula C₅H₈O₄ [2]

Molecular Weight 132.11 g/mol [2]

Physical State Liquid [3]

Melting Point -13 °C [4]

Boiling Point 106.5 °C at 3 mmHg

Density 1.119 g/mL at 25 °C

Refractive Index n20/D 1.435

CAS Number 1071-46-1 [2]

Thermodynamic Data of an Analogous Compound:
Diethyl Malonate
In the absence of experimental data for monoethyl malonate, the thermodynamic properties

of the closely related compound, diethyl malonate (CAS: 105-53-3), are provided as a proxy for

estimation and comparison. This data is sourced from the NIST Chemistry WebBook.[5][6][7][8]

[9][10]
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Property Value Units Phase Source

Standard

Enthalpy of

Formation (ΔfH°)

-734.9 ± 1.2 kJ/mol Liquid [10]

Standard

Enthalpy of

Combustion

(ΔcH°)

-3493.5 ± 1.0 kJ/mol Liquid [10]

Heat Capacity

(Cp)
285.00 J/mol·K Liquid [10]

Enthalpy of

Vaporization

(ΔvapH°)

59.2 ± 0.8 kJ/mol [8]

Key Chemical Pathways
Monoethyl malonate is a key intermediate in the stepwise hydrolysis of diethyl malonate. This

process is fundamental to its role in malonic ester synthesis, where one ester group is

selectively removed.[11][12]
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Stepwise Hydrolysis of Diethyl Malonate

Diethyl Malonate
(C₇H₁₂O₄)

Monoethyl Malonate
(C₅H₈O₄)

+ H₂O
- EtOH

Malonic Acid
(C₃H₄O₄)

+ H₂O
- EtOH
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Generalized Workflow for Bomb Calorimetry

1. Prepare Sample
(Weigh liquid, measure fuse wire)

2. Assemble Bomb
(Add water, seal bomb)

3. Pressurize with O₂

(to ~30 atm)

4. Set up Calorimeter
(Submerge bomb in measured water)

5. Equilibrate & Record Ti
(Establish baseline temperature)

6. Ignite Sample

7. Record Temperature Rise
(Measure until Tmax is reached)

8. Post-Analysis
(Measure unburned wire)

9. Calculate ΔcH°
(Correct for wire & byproducts)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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